Lupinalbin A
Overview
Description
Lupinalbin A is a compound found in certain leguminous plants, such as Eriosema laurentii de Wild . It is known to be a potent estrogen receptor α- and aryl hydrocarbon receptor agonist . It has been reported to exert anti-inflammatory effects by inhibiting pro-inflammatory cytokines and blocking the IFN-β/STAT1 pathway activation .
Scientific Research Applications
Synthesis and Structure
Lupinalbin A has been synthesized through a process involving the preparation of 2′-hydroxygenistein, followed by oxidative cyclodehydrogenation and the regiospecific introduction of a dimethylpyran moiety (Selepe, Drewes, & Heerden, 2011).
Anti-Inflammatory Effects
Lupinalbin A isolated from Apios americana has demonstrated significant anti-inflammatory effects. In particular, it inhibits nitric oxide production and reduces the expression of various pro-inflammatory cytokines in lipopolysaccharide-treated RAW264.7 cells (Kim et al., 2018).
Isoflavonoid Constituents
Lupinalbin A is identified as one of several new coumaronochromones in Lupinus albus L. roots, highlighting its role in the plant's biochemistry (Tahara, Ingham, & Mizutani, 1985).
Anti-Diabetic Properties
The compound exhibits inhibitory activity against dipeptidyl peptidase 4 (DPP4) and α-glucosidase, two enzymes relevant in diabetes treatment. Lupinalbin A has shown potential as a therapeutic agent in diabetes mellitus (Kim et al., 2021).
Estrogenic and Aryl Hydrocarbon Receptor Activities
It acts as an agonist for both the estrogen receptor α and the aryl hydrocarbon receptor in Eriosema laurentii De Wild., a plant used in traditional medicine for gynecological conditions (Ateba et al., 2014).
Presence in Medicinal Plants
Lupinalbin A, among other compounds, has been identified in Apios taiwanianus, a medicinal plant used for various treatments, demonstrating its role in traditional medicine (Lin et al., 2016).
Antifungal Activity
The compound has been evaluated for its fungitoxic activity against Colletotrichum lupini, indicating its potential use in plant disease management (Baer et al., 2006).
Mechanism of Action
properties
IUPAC Name |
1,3,8-trihydroxy-[1]benzofuro[2,3-b]chromen-11-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8O6/c16-6-1-2-8-10(4-6)20-15-12(8)14(19)13-9(18)3-7(17)5-11(13)21-15/h1-5,16-18H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBBAWACESCACAP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1O)OC3=C2C(=O)C4=C(C=C(C=C4O3)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20243437 |
Source
|
| Record name | Lupinalbin A | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20243437 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lupinalbin A | |
CAS RN |
98094-87-2 |
Source
|
| Record name | Lupinalbin A | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=98094-87-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Lupinalbin A | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0098094872 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Lupinalbin A | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20243437 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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